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Compound of Interest

Compound Name: 1-Bromo-2-methylhexane

Cat. No.: B035086

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-Bromo-
2-methylhexane, including its nomenclature, physicochemical properties, and a detailed
experimental protocol for its synthesis. This information is intended to support researchers and
professionals in the fields of organic synthesis, medicinal chemistry, and materials science.

Nomenclature

The systematic and unambiguous naming of chemical compounds is crucial for clear scientific
communication.

IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 1-
Bromo-2-methylhexane.[1][2] This name is derived by identifying the longest carbon chain as
hexane, with a methyl group at the second position and a bromine atom at the first position.

Synonyms

In addition to its formal IUPAC name, 1-Bromo-2-methylhexane is also known by several
synonyms, which are often encountered in chemical databases and commercial listings.[1][3][4]
[5] These include:

e Hexane, 1-bromo-2-methyl-[1][2][3]
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e 2-METHYL-1-BROMOHEXANE[4][5]
¢ (R)-1-bromo-2-methylhexane (for the R-enantiomer)[6]
e (S)-1-bromo-2-methylhexane (for the S-enantiomer)

The relationship between the IUPAC name and its common synonyms is illustrated in the

diagram below.

Logical Relationship of Names for 1-Bromo-2-methylhexane

1-Bromo-2-methylhexane

Systematic Synonym ~Alternative Name \Stereoisomer Stereoisomer

(S)-1-bromo-2-methylhexane

(R)-1-bromo-2-methylhexane

Hexane, 1-bromo-2-methyl- 2-Methyl-1-bromohexane

Click to download full resolution via product page

Caption: Relationship between the IUPAC name and synonyms of 1-Bromo-2-methylhexane.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromo-2-methylhexane is provided in
the table below. These values are essential for predicting the compound's behavior in various

chemical and physical processes.
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Property Value Source(s)
Molecular Formula C7H1sBr [11[3]
Molecular Weight 179.10 g/mol [1][3]
Boiling Point 170.18 °C (estimate) [31141[5]
Density 1.1337 g/cm3 (estimate) [3B1141[5]
Refractive Index 1.4339 (estimate) [31[41[5]
CAS Number 101258-57-5 [1][3]

Experimental Protocol: Synthesis of 1-Bromo-2-
methylhexane

The following section details a common and effective method for the synthesis of 1-Bromo-2-
methylhexane from its corresponding alcohol, 2-methylhexan-1-ol, via nucleophilic substitution
with hydrogen bromide.

Reaction Principle

The synthesis proceeds through the protonation of the hydroxyl group of 2-methylhexan-1-ol by
the strong acid (HBr), forming a good leaving group (water). The bromide ion then acts as a
nucleophile, attacking the primary carbon and displacing the water molecule in an Sn2 reaction
to yield 1-Bromo-2-methylhexane.

Materials and Reagents

e 2-methylhexan-1-ol

48% aqueous hydrobromic acid (HBr)

Concentrated sulfuric acid (H2S0a4)

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution (NaHCO3)
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o Saturated sodium chloride solution (brine)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

Experimental Procedure

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 2-methylhexan-1-ol and an excess of 48% hydrobromic acid.

» Acid Addition: Slowly add concentrated sulfuric acid to the cooled mixture with continuous
stirring. The addition of sulfuric acid is exothermic and should be performed with caution in
an ice bath.

» Reflux: Heat the reaction mixture to reflux and maintain this temperature for approximately 7
hours to ensure the reaction goes to completion.

e Workup and Extraction:
o After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

o Add an equal volume of water and diethyl ether. Shake the funnel gently, venting
frequently to release any pressure.

o Allow the layers to separate and discard the lower aqueous layer.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution (to
neutralize any remaining acid), water, and finally, brine.

e Drying and Solvent Removal:

o Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium
sulfate.

o Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the
diethyl ether.

e Purification:
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o The crude product can be purified by fractional distillation under reduced pressure to
obtain pure 1-Bromo-2-methylhexane.

The workflow for the synthesis and purification of 1-Bromo-2-methylhexane is depicted in the
following diagram.
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Synthesis and Purification Workflow for 1-Bromo-2-methylhexane

Start: 2-methylhexan-1-ol

Reaction with HBr/H2SO4
(Reflux, 7h)

Aqueous Workup and
Extraction with Diethyl Ether

:

Wash with NaHCOs3,
Water, and Brine

Drying with MgSOa

Solvent Removal
(Rotary Evaporation)

Fractional Distillation

Pure 1-Bromo-2-methylhexane

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b035086?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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